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Compound of Interest

Compound Name: Tris-succinimidyl aminotriacetate

CAS No.: 401514-72-5

Cat. No.: B1230795

Get Quote

Tris-succinimidyl aminotriacetate (TSAT), also known as NHS-3, is a trifunctional

crosslinking agent valued for its ability to form stable amide bonds with primary amines on

biomolecules.[1][2] This reactivity, centered on its three N-hydroxysuccinimide (NHS) ester

groups, is the key to its utility in bioconjugation and also the foundation of its proper

deactivation and disposal.

The primary chemical principle governing TSAT disposal is its susceptibility to hydrolysis. In an

aqueous environment, the NHS ester is subject to nucleophilic attack by water, a competing

reaction to the desired aminolysis used in experiments.[3][4] This hydrolysis reaction cleaves

the ester, converting the reactive group into a stable, non-reactive carboxylate and releasing N-

hydroxysuccinimide (NHS) as a byproduct.[3][5] By intentionally forcing this hydrolysis reaction

to completion, we can effectively neutralize the hazardous reactivity of TSAT before it enters

the waste stream. The rate of this hydrolysis is significantly accelerated by increasing the pH,

as hydroxide ions are more potent nucleophiles than water.[3]

According to Safety Data Sheets (SDS), the primary hazards associated with solid TSAT and

its parent compound, nitrilotriacetic acid, include serious eye irritation.[6][7] Some sources also

list it as harmful if swallowed and a suspected carcinogen, mandating careful handling and the
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use of appropriate personal protective equipment (PPE).[6] Therefore, all handling and disposal

procedures must be designed to minimize exposure.

Hazard Assessment and Personal Protective
Equipment (PPE)
Before handling TSAT in any form—solid, in solution, or as waste—a thorough risk assessment

is critical. The following PPE is mandatory to mitigate the risks of exposure.

PPE Category Specification Rationale

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or,

preferably, tight-sealing safety

goggles.[8] A face shield may

be required for large quantities

or spill cleanup.

Protects against eye irritation

from dust or splashes.[6][7]

Hand Protection

Chemically resistant gloves

(e.g., nitrile). Inspect gloves for

integrity before use.

Prevents skin contact.

Contaminated gloves should

be disposed of as hazardous

waste.[7]

Body Protection A standard laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not typically required when

handling small quantities in a

well-ventilated area. Use a

NIOSH-approved respirator if

dust may be generated or if

working outside a fume hood.

[7][8]

Minimizes inhalation of TSAT

powder.

TSAT Disposal Decision Workflow
The proper disposal route for TSAT depends on its form. This workflow provides a logical

pathway for managing all forms of TSAT-related waste in the laboratory.
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Start: TSAT Waste Generated

Identify Waste Type

Unused/Expired Solid TSAT
(Original Container)

Solid (Unused)

Contaminated Solids
(Gloves, Wipes, Weigh Boats)

Solid (Contaminated)

Aqueous Solutions
(Reaction Mixes, Buffers)

Liquid (Aqueous)

Organic Solvent Solutions
(e.g., DMSO, DMF)

Liquid (Organic)

Contaminated Sharps
(Needles, Pipette Tips)

Sharps

Label as Hazardous Waste.
Consult EHS for disposal.

Do NOT open or treat.

Double-bag in a sealed container.
Label as Hazardous Waste.

Chemically Inactivate
(See Protocol 4.1)

Collect in compatible, sealed
waste container. Label as

Hazardous Waste (include solvent).

Place in approved sharps container.
Label as Hazardous Chemical Waste.

Store in Satellite Accumulation Area.
Arrange pickup with EHS.

Click to download full resolution via product page

Caption: Decision workflow for segregating and managing TSAT waste streams.

Decontamination and Disposal Protocols
Protocol 4.1: Chemical Inactivation of Aqueous TSAT
Waste
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This protocol utilizes base-mediated hydrolysis to neutralize the reactive NHS esters in

aqueous solutions containing TSAT. This procedure should be performed in a chemical fume

hood.

Principle: Raising the pH of the solution to ≥ 8.5 dramatically accelerates the hydrolysis of the

NHS esters, rendering the TSAT non-reactive. Adding a primary amine like Tris buffer serves as

a final quenching step to consume any residual active esters.

Materials:

Aqueous waste containing TSAT

1 M Sodium Hydroxide (NaOH) or a compatible base

1 M Tris-HCl buffer, pH 8.5

pH meter or pH indicator strips

Appropriate hazardous waste container

Procedure:

Preparation: Place a stir bar in the beaker containing the aqueous TSAT waste and place it

on a stir plate within a chemical fume hood.

pH Adjustment: While stirring, slowly add 1 M NaOH dropwise. Monitor the pH continuously.

Continue adding base until the pH is stable between 8.5 and 9.0.

Hydrolysis Incubation: Allow the solution to stir at room temperature for at least 4 hours (or

overnight for convenience). This provides sufficient time for the majority of the hydrolysis to

occur.

Quenching: Add 1 M Tris-HCl (pH 8.5) to the solution to achieve a final Tris concentration of

20-50 mM.[5]

Final Incubation: Allow the solution to stir for an additional 30-60 minutes to ensure any

remaining active esters are quenched by the Tris buffer.
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Containerization: Transfer the treated, inactivated solution to a properly labeled hazardous

waste container. The label must include all chemical constituents, including the original TSAT

(now hydrolyzed), NaOH, and Tris buffer.[9][10]

Disposal: Store the container in a designated Satellite Accumulation Area (SAA) and arrange

for pickup by your institution's Environmental Health & Safety (EHS) department.[11]

Protocol 4.2: Management of Spills
In the event of a spill, prioritize personnel safety and containment.

Procedure:

Evacuate & Alert: Alert personnel in the immediate area. If the spill is large or involves highly

concentrated material, evacuate the lab and contact EHS.

Don PPE: Wear the appropriate PPE as listed in Table 1, including a face shield.

Containment: For liquid spills, surround the area with absorbent pads or materials.

Cleanup (Solid Spill): Gently cover the solid spill with damp paper towels to avoid raising

dust. Carefully wipe up the material, placing the contaminated towels into a sealable plastic

bag.

Cleanup (Liquid Spill): Absorb the spill with an inert absorbent material (e.g., vermiculite,

sand, or commercial spill pillows).

Decontamination: Wipe the spill area with a quenching solution (e.g., 50 mM Tris-HCl, pH

8.5), followed by a water rinse.

Waste Collection: All contaminated materials (absorbents, gloves, wipes) must be collected

in a sealed, clearly labeled hazardous waste container.[11]

Final Disposal: Store the waste container in the SAA for EHS pickup.

Waste Stream Summary and Final Disposal
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All waste, whether chemically treated or not, must be managed in accordance with institutional

policies and regulations such as the Resource Conservation and Recovery Act (RCRA).[12][13]

[14]

Waste Stream Management and Containerization

Unused/Expired Solid TSAT

Do not open. Affix a hazardous waste label to

the original container, listing "Tris-succinimidyl

aminotriacetate" as the content. Dispose of

through EHS.

Chemically Inactivated Aqueous Solutions

Collect in a sturdy, leak-proof, and compatible

container.[10] The container must be kept

closed except when adding waste.[9] Attach a

hazardous waste label listing all neutralized

contents (e.g., "Hydrolyzed Tris-succinimidyl

aminotriacetate, Sodium Hydroxide, Tris Buffer,

Water").

TSAT in Organic Solvents (DMSO, DMF)

Collect in a designated, compatible solvent

waste container. Do not attempt to hydrolyze in

organic solvent. The waste label must clearly

state the solvent and "Tris-succinimidyl

aminotriacetate".[9]

Contaminated Labware (Gloves, Wipes, etc.)

Collect in a dedicated, sealed plastic bag or

container. Label as "Solid Waste Contaminated

with Tris-succinimidyl aminotriacetate".

Contaminated Sharps (Pipette tips, etc.)

Place directly into a designated, puncture-proof

sharps container for chemical waste. Do not use

a container intended for biohazardous sharps.

Label the container as "Sharps Contaminated

with Tris-succinimidyl aminotriacetate".

All hazardous waste containers must be stored in a designated Satellite Accumulation Area,

segregated from incompatible materials, and within secondary containment for liquids.[10][11]

Weekly inspections of these areas are recommended to check for leaks or deteriorating
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containers.[9][13] Request a waste pickup from your EHS office when containers are nearly full.

[15]

Chemical Inactivation Workflow Diagram

Perform in Chemical Fume Hood

Aqueous TSAT Waste

1. Slowly add 1M NaOH
to reach pH 8.5-9.0

2. Stir at room temp
for at least 4 hours

3. Add 1M Tris-HCl (pH 8.5)
to final conc. of 20-50 mM

4. Stir for an additional
30-60 minutes

5. Transfer to labeled
hazardous waste container

Store in SAA for EHS Pickup

Click to download full resolution via product page
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Caption: Step-by-step workflow for the chemical inactivation of aqueous TSAT waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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